1-(5-Bromo-2,4-difluorophenyl)ethanone

• IUPAC Name: 1-(5-bromo-2,4-difluorophenyl)ethanone
• InChI: InChI=1S/C8H5BrF2O/c1-4(12)5-2-6(9)8(11)3-7(5)10/h2-3H,1H3
• InChI Key: KXZHDRBQPYKHKS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1F)F)Br
• Molecular Formula: C8H5BrF2O
• DSSTOX Substance ID: DTXSID50609789
• Molecular Weight: 235.02 g/mol
• CAS No.: 864773-64-8

Description

1-(5-Bromo-2,4-difluorophenyl)ethanone is a useful research compound. Its molecular formula is C8H5BrF2O and its molecular weight is 235.02 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Analysis

• Synthesis Techniques : A study demonstrated the synthesis of related compounds through methods such as the Delépine reaction, which involved the creation of primary amines from brominated intermediates. This technique suggests potential routes for synthesizing variants of 1-(5-Bromo-2,4-difluorophenyl)ethanone (Power et al., 2015).

• Analytical Chemistry : Another research focused on the chemical identification and analysis of related compounds using techniques like gas chromatography-mass spectrometry (GC-MS), liquid chromatography, and X-ray crystallography. These methods are crucial for confirming the structure and purity of synthesized compounds (Texter et al., 2018).

Pharmaceutical Research

• Drug Synthesis : this compound and its analogs have been used in the synthesis of pharmaceuticals. For example, in the synthesis of Voriconazole, a broad-spectrum antifungal agent, a related compound played a role in setting the stereochemistry of the drug (Butters et al., 2001).

• Chiral Intermediates : Research on enantiomerically pure compounds related to this compound has shown the development of methods to synthesize chiral intermediates, which are essential in creating specific drug molecules with desired stereochemistry (Zhang et al., 2014).

Material Science

• Polymer Research : A study explored the synthesis and characterization of polymers containing compounds structurally related to this compound. These polymers were examined for their thermal behavior, dielectric properties, and antimicrobial activities, indicating the potential of these compounds in developing new materials (Solmaz et al., 2021).

Environmental Chemistry

• Green Chemistry : Research into the environmentally friendly synthesis of related compounds has been conducted. This includes using water as a solvent and indium as a mediator, which aligns with the principles of green chemistry for more sustainable and less harmful chemical synthesis (Yang et al., 2004).

Safety and Hazards

This compound is classified under GHS07 and the signal word for it is "Warning". It may cause eye irritation and is harmful if swallowed. It’s always recommended to handle it with appropriate safety measures.

Synthesis routes and methods

Procedure details

A mixture of AlCl3 (1040 g, 7878.7 mmol) in 1-bromo-2,4-difluorobenzene ([CAS 348-57-2], 600 g, 3108.9 mmol) was stirred for 10 min at 60° C. Acetyl chloride [CAS 75-36-5], 366 g, 4662.4 mmol) was added dropwise in the reaction mixture for 4 h at 60° C. The mixture was stirred an additional 6 h at 95° C. The reaction mixture was cooled to −10° C. Ice (2450 g) was added for 1.5 h. HCl (12 N, 1500 mL) was added and the mixture was stirred for 1 h. EtOAc (9000 mL) was added and the organic layer was washed with water, dried over Na2SO4 and filtered. After concentration, the residue was purified by column chromatography over silica gel (eluent: petroleum ether/EtOAc, 50/1) to yield I-18 (300 g, 41%).